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Compound of Interest

Compound Name: Sodium;methyl 4-hydroxybenzoate

Cat. No.: B11818526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of methyl 4-

hydroxybenzoate sodium salt, a widely used preservative in the pharmaceutical, cosmetic, and

food industries. This document details the chemical reactions involved, experimental protocols

for both laboratory and industrial scales, and a comprehensive summary of the

physicochemical properties of the key compounds. Furthermore, it elucidates the antimicrobial

mechanism of action of parabens, the class of compounds to which methyl 4-hydroxybenzoate

belongs.

Introduction
Methyl 4-hydroxybenzoate, a methyl ester of p-hydroxybenzoic acid, is a member of the

paraben family. While effective as an antimicrobial agent, its low solubility in water can be a

limitation in certain formulations. The conversion to its sodium salt significantly enhances its

water solubility, broadening its applicability. This guide will cover the two primary stages of its

synthesis: the esterification of p-hydroxybenzoic acid to form methyl 4-hydroxybenzoate and

the subsequent neutralization to yield the desired sodium salt.

Physicochemical Data
A thorough understanding of the physical and chemical properties of the reactants,

intermediates, and final product is crucial for successful synthesis and formulation. The
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following tables summarize key quantitative data for p-hydroxybenzoic acid, methyl 4-

hydroxybenzoate, and methyl 4-hydroxybenzoate sodium salt.

Table 1: Physical and Chemical Properties of Compounds

Property
p-Hydroxybenzoic
Acid

Methyl 4-
Hydroxybenzoate

Methyl 4-
Hydroxybenzoate
Sodium Salt

CAS Number 99-96-7 99-76-3 5026-62-0

Molecular Formula C₇H₆O₃ C₈H₈O₃ C₈H₇NaO₃

Molecular Weight 138.12 g/mol 152.15 g/mol 174.13 g/mol

Appearance
White crystalline

powder

Colorless crystals or

white crystalline

powder

White or off-white

crystalline powder

Melting Point 213-217 °C 125-128 °C[1] >125 °C[2]

Boiling Point Decomposes 270-280 °C
265.5 °C at 760

mmHg[2]

pH -
5.72 (1.88 g/L in H₂O

at 20 °C)

9.7-10.3 (1 g/L in

H₂O)[3]

Table 2: Solubility Data
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Solvent
p-Hydroxybenzoic
Acid

Methyl 4-
Hydroxybenzoate

Methyl 4-
Hydroxybenzoate
Sodium Salt

Water Slightly soluble Slightly soluble Freely soluble[2][3][4]

Ethanol Freely soluble Freely soluble
Sparingly soluble[2][3]

[4]

Methanol Freely soluble Freely soluble -

Ether Soluble Soluble Practically insoluble

Methylene Chloride - -
Practically insoluble[2]

[3][4]

Table 3: Spectroscopic Data for Methyl 4-Hydroxybenzoate

Technique Key Data Points

¹H NMR (Methanol-d₄) δ 7.86 (d, 2H), 6.82 (d, 2H), 3.84 (s, 3H)[5]

¹³C NMR (Methanol-d₄) δ 168.7, 163.6, 132.8, 122.2, 116.2, 52.3[5]

FTIR (KBr)

Major peaks at approximately 3350 cm⁻¹ (O-H),

1685 cm⁻¹ (C=O, ester), 1605, 1510 cm⁻¹ (C=C,

aromatic), 1280 cm⁻¹ (C-O, ester)

Mass Spectrum (EI) m/z 152 (M⁺), 121, 93, 65

Synthesis Workflow
The overall synthesis of methyl 4-hydroxybenzoate sodium salt is a two-step process. The first

step involves the Fischer esterification of p-hydroxybenzoic acid with methanol, typically

catalyzed by a strong acid. The resulting methyl 4-hydroxybenzoate is then neutralized with a

base, such as sodium hydroxide, to produce the final sodium salt.
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Step 1: Esterification

Step 2: Neutralization and Purification

p-Hydroxybenzoic Acid

Esterification
Methanol

Acid Catalyst (e.g., H₂SO₄)

Methyl 4-Hydroxybenzoate

NeutralizationSodium Hydroxide Methyl 4-Hydroxybenzoate
Sodium Salt

Purification
(Crystallization/Drying) Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11818526#synthesis-of-methyl-4-hydroxybenzoate-
sodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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